Cas no 361440-67-7 (Saxagliptin Intermediate 3)
Saxagliptin Intermediate 3 Chemical and Physical Properties
Names and Identifiers
-
- (1S,3S,5S)-3-(Aminocarbonyl)-2-azabicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
- (1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate
- (1S,3S,5S)-2-Boc-2-azabicyclo-[3.1.0]hexane-3-carboxamide
- (1S,3S,5S)-3-(Aminocarbonyl)-2-azabicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester
- N-Boc-L-cis-4,5-Methanoprolineamide
- SAXAGLIPTIN INTERMEDIATE 3
- SGB
- tert-butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate
- (1S,3S,5S)-2-BOC-2-AZABICYCLO[3.1.0]HEXANE-3-CARBOXAMIDE
- 2-Azabicyclo[3.1.0]hexane-2-carboxylic acid, 3-(aminocarbonyl)-, 1,1-dimethylethyl ester, (1S,3S,5S)-
- VLAGXRRGXCNITB-FXQIFTODSA-N
- PubChem20212
- AZA004
- PubChem2021
- CS-0030786
- rel-(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate
- (1S,3S,5S)-3-(Aminocarbonyl)-2-azabicyclo[3.1.0]hexane-2- carboxylic acid tert-butyl ester
- 1523348-12-0
- P19739
- MFCD13151933
- 361440-67-7
- SCHEMBL3508700
- (1S,3S,5S)-3-aminocarbonyl-2-azabicyclo[3.1.0]hexane-2-carboxylic acid, 1,1-dimethylethyl ester
- DTXSID40679951
- AC-24666
- (1S,3S,5S)-2-Boc-3-carbamoyl-2-azabicyclo[3.1.0]hexane
- AM20090694
- DS-1892
- AKOS015901870
- W-202501
- DA-17981
- REL-(1S,3S,5S)-3-(AMINOCARBONYL)-2-AZABICYCLO[3.1.0]HEXANE-2-CARBOXYLIC ACID TERT-BUTYL ESTER
- Saxagliptin Intermediate 3
-
- MDL: MFCD13151933
- Inchi: 1S/C11H18N2O3/c1-11(2,3)16-10(15)13-7-4-6(7)5-8(13)9(12)14/h6-8H,4-5H2,1-3H3,(H2,12,14)/t6-,7-,8-/m0/s1
- InChI Key: VLAGXRRGXCNITB-FXQIFTODSA-N
- SMILES: O(C(C)(C)C)C(N1[C@H](C(N)=O)C[C@@H]2C[C@H]12)=O
Computed Properties
- Exact Mass: 226.13200
- Monoisotopic Mass: 226.132
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 335
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 72.6
- XLogP3: 0.7
Experimental Properties
- Density: 1.228
- Boiling Point: 388.9°C at 760 mmHg
- Flash Point: 189.024 °C
- Refractive Index: 1.538
- PSA: 72.63000
- LogP: 1.50780
Saxagliptin Intermediate 3 Security Information
- Signal Word:Warning
- Hazard Statement: H302-H315-H319-H332-H335
- Warning Statement: P261-P280-P305+P351+P338
- Storage Condition:Sealed in dry,2-8°C
Saxagliptin Intermediate 3 Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Saxagliptin Intermediate 3 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Ambeed | A386730-250mg |
(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 97% | 250mg |
$6.0 | 2025-02-28 | |
| Ambeed | A386730-1g |
(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 97% | 1g |
$15.0 | 2025-02-28 | |
| Ambeed | A386730-5g |
(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 97% | 5g |
$51.0 | 2025-02-28 | |
| Ambeed | A386730-10g |
(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 97% | 10g |
$93.0 | 2025-02-28 | |
| Ambeed | A386730-25g |
(1S,3S,5S)-tert-Butyl 3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 97% | 25g |
$205.0 | 2025-02-28 | |
| Chemenu | CM104886-5g |
tert-butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 95%+ | 5g |
$89 | 2023-03-07 | |
| Chemenu | CM104886-10g |
tert-butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 95%+ | 10g |
$*** | 2023-05-30 | |
| Chemenu | CM104886-25g |
tert-butyl (1S,3S,5S)-3-carbamoyl-2-azabicyclo[3.1.0]hexane-2-carboxylate |
361440-67-7 | 95%+ | 25g |
$*** | 2023-05-30 | |
| abcr | AB359623-1 g |
(1S,3S,5S)-3-(Aminocarbonyl)-2-azabicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester, 95%; . |
361440-67-7 | 95% | 1g |
€90.40 | 2022-06-10 | |
| abcr | AB359623-5 g |
(1S,3S,5S)-3-(Aminocarbonyl)-2-azabicyclo[3.1.0]hexane-2-carboxylic acid tert-butyl ester, 95%; . |
361440-67-7 | 95% | 5 g |
€136.50 | 2023-07-19 |
Saxagliptin Intermediate 3 Suppliers
Saxagliptin Intermediate 3 Related Literature
-
J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
-
Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
-
Xinhuan Wang,Shuangfei Cai,Cui Qi Analyst, 2017,142, 2500-2506
Additional information on Saxagliptin Intermediate 3
Professional Introduction to Saxagliptin Intermediate 3 (CAS No. 361440-67-7)
Saxagliptin Intermediate 3, a crucial component in the synthesis of Saxagliptin, is a compound with the chemical identifier CAS No. 361440-67-7. This intermediate plays a pivotal role in the pharmaceutical industry, particularly in the development of medications designed to treat type 2 diabetes. The compound is synthesized through a series of carefully controlled chemical reactions, ensuring high purity and yield, which are essential for pharmaceutical applications.
The importance of Saxagliptin Intermediate 3 cannot be overstated, as it serves as a building block for the final drug product. Saxagliptin, marketed under the brand name Onglyza, is a dipeptidyl peptidase-4 (DPP-4) inhibitor that enhances glucose-dependent insulin secretion and suppresses glucagon release, thereby improving glycemic control in patients with type 2 diabetes. The intermediate's role in this process is critical, as any impurities or deviations in its synthesis can significantly impact the efficacy and safety of the final drug.
Recent advancements in synthetic chemistry have led to improved methods for producing Saxagliptin Intermediate 3. These innovations focus on optimizing reaction conditions, reducing byproduct formation, and enhancing scalability. For instance, catalytic hydrogenation and asymmetric synthesis techniques have been employed to achieve higher enantiomeric purity, which is crucial for pharmaceutical-grade intermediates. Such improvements not only enhance the efficiency of drug production but also contribute to cost reduction and environmental sustainability.
The chemical structure of Saxagliptin Intermediate 3 consists of a complex arrangement of functional groups that must be precisely controlled during synthesis. Advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are utilized to confirm the structural integrity of the intermediate. These analytical methods provide detailed insights into the molecular composition, ensuring that the intermediate meets stringent quality standards before proceeding to subsequent synthetic steps.
In the realm of drug development, Saxagliptin Intermediate 3 exemplifies the intersection of organic chemistry and medicinal chemistry. The compound's synthesis involves multi-step reactions that require expertise in both areas. Researchers must navigate complex reaction mechanisms, select appropriate catalysts, and optimize reaction conditions to achieve the desired product. This interdisciplinary approach highlights the collaborative efforts between chemists and pharmacologists in bringing new therapies to market.
Current research into Saxagliptin Intermediate 3 also explores its potential applications beyond diabetes management. Studies suggest that DPP-4 inhibitors may have broader therapeutic implications, including roles in cardiovascular disease prevention and weight management. While these applications are still under investigation, they underscore the importance of developing efficient synthetic routes for intermediates like Saxagliptin Intermediate 3, which could pave the way for novel treatments.
The manufacturing process of Saxagliptin Intermediate 3 adheres to Good Manufacturing Practices (GMP) to ensure consistency and reliability. This involves rigorous quality control measures at each stage of production, from raw material selection to final product testing. Compliance with GMP regulations is essential for pharmaceutical intermediates, as it guarantees that the final drug product meets safety and efficacy standards required by regulatory agencies such as the FDA and EMA.
Environmental considerations are also integral to the production of Saxagliptin Intermediate 3. Green chemistry principles are increasingly being applied to minimize waste generation, reduce energy consumption, and employ sustainable solvents. For example, solvent recovery systems and catalytic processes that reduce reliance on hazardous reagents are being implemented in modern manufacturing facilities. These efforts align with global initiatives to promote sustainable pharmaceutical practices.
The future of Saxagliptin Intermediate 3 lies in continued innovation in synthetic methodologies and process optimization. Emerging technologies such as flow chemistry and continuous manufacturing offer promising avenues for enhancing production efficiency and flexibility. By leveraging these advancements, manufacturers can meet growing demand while maintaining high standards of quality and sustainability.
In conclusion, Saxagliptin Intermediate 3 (CAS No. 361440-67-7) is a vital component in the synthesis of Saxagliptin, a widely used medication for type 2 diabetes management. Its production involves sophisticated chemical processes that require precision and expertise. Recent research highlights its potential beyond diabetes treatment and underscores the importance of sustainable manufacturing practices. As synthetic chemistry continues to evolve, Saxagliptin Intermediate 3 will remain a key player in pharmaceutical innovation.
361440-67-7 (Saxagliptin Intermediate 3) Related Products
- 1913-12-8(N-Boc-L-Aspartic Acid 4-tert-Butyl Ester Dicyclohexylammonium Salt)
- 78058-41-0((S)-1-N-Boc-piperidine-2-carboxamide)
- 848488-91-5((R)-1-N-Boc-Pipecolamide)
- 6404-26-8(Boc-Lys(Ac)-OH)
- 54503-10-5(tert-Butyl 2-carbamoylpyrrolidine-1-carboxylate)
- 70138-72-6(1-Boc-D-prolinamide)
- 2418-95-3((S)-2-Amino-6-((tert-butoxycarbonyl)amino)hexanoic acid)
- 2483-46-7((S)-2,6-Bis((tert-butoxycarbonyl)amino)hexanoic acid)
- 2592-18-9(Boc-Thr-OH)
- 388077-74-5((+/-)-1-N-boc-Piperidine-2-carboxamide)